O,O-Diisopropyl chlorothiophosphate

• CAS No.: 2524-06-3
• Molecular Formula: C6H14ClO2PS
• Molecular Weight: 216.67 g/mol
• IUPAC Name: chloro-di(propan-2-yloxy)-sulfanylidene-λ5-phosphane
• InChI: InChI=1S/C6H14ClO2PS/c1-5(2)8-10(7,11)9-6(3)4/h5-6H,1-4H3
• InChI Key: DWKVPAJIUJRQDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OP(=S)(OC(C)C)Cl

Description

O,O-Diisopropyl chlorothiophosphate is a useful research compound. Its molecular formula is C6H14ClO2PS and its molecular weight is 216.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of sodium isopropoxide in THF was prepared by the reaction of 45 g (1125 mmole) of 60% sodium hydride with 84 ml (1100 mmole) of isopropyl alcohol in 400 ml of THF. This solution was added, with mechanical stirring, to 83.4 g (490 mmole) of thiophosphorylchloride in 300 ml of THF and cooled to -40° C. internal. After the addition was complete the reaction mixture was slowly warmed to 25° C. When gas chromatography showed the reaction to be complete the THF was removed in vacuo and the product partitioned between hexanes and water. The organic layer was dried over anhydrous magnesium sulfate and concentrated in vacuo yielding 93 g of the title compound, an oil. nmr 1.4 d 12H, 4.9 m 2H.